Cas no 637028-37-6 (1-Pentanone,1-(2-amino-5-ethylphenyl)-)

1-Pentanone,1-(2-amino-5-ethylphenyl)- structure
637028-37-6 structure
Product Name:1-Pentanone,1-(2-amino-5-ethylphenyl)-
CAS No:637028-37-6
MF:C13H19NO
MW:205.296063661575
CID:500760
Update Time:2024-01-30

1-Pentanone,1-(2-amino-5-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(2-amino-5-ethylphenyl)-
    • 1-Pentanone,1-(2-amino-5-ethylphenyl)-(9CI)
    • 1-Pentanone, 1-(2-amino-5-ethylphenyl)-
    • Inchi: 1S/C13H19NO/c1-3-5-6-13(15)11-9-10(4-2)7-8-12(11)14/h7-9H,3-6,14H2,1-2H3
    • InChI Key: NWIPTGSBASHGSQ-UHFFFAOYSA-N
    • SMILES: C(C1=CC(CC)=CC=C1N)(=O)CCCC

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2

Experimental Properties

  • Density: 0.998±0.06 g/cm3(Predicted)
  • Boiling Point: 337.4±30.0 °C(Predicted)
  • PSA: 43.09
  • pka: 1.34±0.10(Predicted)
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